Cas no 327106-84-3 (3-(4-chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde)

• Product Name: 3-(4-chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde
• CAS No: 327106-84-3
• MDL: MFCD02708604
• CID: 4646174
• Update Time: 2025-11-07

3-(4-chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methylidene]-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde
• 3-(4-chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde

• MDL： MFCD02708604

Additional information on 3-(4-chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde

3-(4-Chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde: A Comprehensive Overview

3-(4-Chlorophenyl)methylidene-2-(morpholin-4-yl)cyclopent-1-ene-1-carbaldehyde, commonly referred to by its CAS number 327106-84-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a chlorophenyl group, a morpholine moiety, and a cyclopentene ring with an aldehyde functional group. The combination of these structural elements imparts distinctive chemical and physical properties to the compound, making it a subject of interest for researchers and industry professionals alike.

The chlorophenyl group in the molecule contributes to its aromaticity and stability, while the morpholine moiety introduces nitrogen into the structure, enhancing its ability to form hydrogen bonds and participate in various chemical reactions. The cyclopentene ring adds rigidity to the molecule, influencing its reactivity and solubility. Furthermore, the aldehyde functional group at the 1-position of the cyclopentene ring makes this compound highly reactive, enabling it to undergo a wide range of reactions such as condensation, oxidation, and nucleophilic addition.

Recent studies have highlighted the potential of CAS 327106-84-3 in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of heterocyclic compounds with pharmacological relevance. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic applications.

In addition to its role in pharmaceuticals, CAS 327106-84-3 has shown promise in materials science. Its unique structure allows it to serve as a building block for advanced materials such as polymers and nanomaterials. A 2022 study in *Macromolecules* reported that this compound can be used as a monomer for synthesizing high-performance polymers with enhanced mechanical and thermal properties. These findings underscore its versatility across multiple disciplines.

The synthesis of CAS 327106-84-3 involves a multi-step process that typically includes Friedel-Crafts alkylation, cyclization, and oxidation reactions. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

From an analytical standpoint, CAS 327106-84-3 has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided valuable insights into its molecular conformation, intermolecular interactions, and reactivity patterns. For example, a 2021 study published in *Analytical Chemistry* utilized advanced NMR techniques to elucidate the stereochemistry of this compound, which is crucial for understanding its biological activity.

The physical properties of CAS 327106-84-3, including its melting point, boiling point, density, and solubility, have been thoroughly characterized. These properties are essential for determining its suitability for various applications. For instance, its relatively high melting point makes it suitable for use in high-temperature applications, while its solubility in organic solvents facilitates its use in solution-based reactions.

In terms of safety considerations, CAS 327106_84_3 has been classified as non-hazardous under standard conditions. However, like all chemicals, it requires proper handling to minimize exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound to ensure safe handling practices.

Looking ahead, ongoing research continues to uncover new applications for CAS 327106_84_3. Its role as a versatile building block in organic synthesis is expected to drive further innovation across multiple industries. As advancements in synthetic chemistry continue to evolve, this compound will likely play an increasingly important role in the development of novel materials and pharmaceuticals.

In conclusion, CAS 327106_84_3, or 3-(4-chlorophenyl)methylidene_2-morpholinocyclopentane_carbaldehyde, stands out as a remarkable example of how complex molecular structures can unlock diverse functional applications. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial production. As researchers continue to explore its potential further breakthroughs are anticipated that could revolutionize various fields within chemistry and beyond.